4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one

• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 4-[2-(3,4-dimethoxyphenyl)ethylamino]chromen-2-one
• InChI: InChI=1S/C19H19NO4/c1-22-17-8-7-13(11-18(17)23-2)9-10-20-15-12-19(21)24-16-6-4-3-5-14(15)16/h3-8,11-12,20H,9-10H2,1-2H3
• InChI Key: FEKYFTXRYLPHCN-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCNC2=CC(=O)OC3=CC=CC=C32)OC

Description

4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one, also known as DMPEA-CB, is a synthetic compound that belongs to the class of coumarin derivatives. It has gained significant interest in scientific research due to its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders.

Scientific Research Applications

4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its anticancer properties, with studies showing that it can induce apoptosis and inhibit cell proliferation in various cancer cell lines. Additionally, 4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one has been shown to have neuroprotective effects, with studies demonstrating its ability to reduce oxidative stress and inflammation in the brain.

Mechanism of Action

The exact mechanism of action of 4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one is not fully understood, but studies have suggested that it may act through multiple pathways. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, as well as activate pro-apoptotic pathways. Additionally, 4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one has been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one has been shown to have a variety of biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit cell proliferation, and modulate the expression of various genes involved in cancer progression. In the brain, 4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one has been shown to reduce oxidative stress and inflammation, as well as modulate neurotransmitter activity.

Advantages and Limitations for Lab Experiments

One advantage of 4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one is its potential therapeutic applications in cancer and neurological disorders. Additionally, its synthetic nature allows for precise control over its chemical structure, which can be beneficial in drug development. However, limitations include its relatively low solubility in water and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one. One area of interest is its potential use in combination with other anticancer agents to enhance their effectiveness. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications in neurological disorders. Finally, studies on its pharmacokinetics and toxicity profile are needed to evaluate its potential as a drug candidate.

Synthesis Methods

4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one is synthesized using a multi-step process that involves the reaction of 3,4-dimethoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-(diethylamino)ethylamine to form the amide, which is subsequently cyclized using potassium carbonate and 2-bromo-4,5-dimethoxybenzaldehyde to form the coumarin derivative 4-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2H-chromen-2-one.